N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(1-methyl-6-oxopyridazin-3-yl)phenyl]-1-(6-thiophen-2-ylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C25H24N6O2S/c1-30-24(32)13-11-20(29-30)18-7-2-3-8-19(18)26-25(33)17-6-4-14-31(16-17)23-12-10-21(27-28-23)22-9-5-15-34-22/h2-3,5,7-13,15,17H,4,6,14,16H2,1H3,(H,26,33)
• InChI Key: DCRXCYJCNXNPRC-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC=CC=C2NC(=O)C3CCCN(C3)C4=NN=C(C=C4)C5=CC=CS5
• Molecular Formula: C25H24N6O2S
• Molecular Weight: 472.6 g/mol
• CAS No.: 1448075-08-8

Description

N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C25H24N6O2S and its molecular weight is 472.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound "N-(2-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)-1-(6-(thiophen-2-yl)pyridazin-3-yl)piperidine-3-carboxamide" and its derivatives have been explored for various chemical properties and synthetic pathways. Krauze et al. (2007) explored alternative products in a one-pot reaction involving benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, and ω-bromoacetophenone, leading to the creation of complex compounds like N-methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide. They highlighted the intricate pathways and outcomes of these chemical reactions, emphasizing the complexity of synthesizing such compounds (Krauze, Vilums, Sīle, & Duburs, 2007).

Biological Activities

Several studies have focused on the biological activities of related compounds. For instance, Kambappa et al. (2017) synthesized and characterized a series of novel derivatives, highlighting their potential in inhibiting angiogenesis and DNA cleavage, marking them as potential candidates for anti-cancer therapies. The study emphasized the role of specific substituent groups in determining the efficacy of these compounds as anti-cancer agents (Kambappa, Chandrashekara, Rekha, Shivaramu, & Palle, 2017).

Synthesis of Heterocyclic Compounds

Research by Topuzyan et al. (2013) delved into the synthesis of α,β-dehydro amino acid derivatives, revealing the intricate reactions and products formed when compounds like 4-benzylidene-2-phenyl-1,3-oxazol-5(4H)-one interact with piperidin-2-ylmethanamine. This study contributes to a deeper understanding of the synthetic pathways and potential applications of such heterocyclic compounds (Topuzyan, Manvelyan, Grigoryan, Tamazyan, & Aivazyan, 2013).

Structural Analysis and Design

The research by Naghiyev et al. (2020) involved a multicomponent reaction leading to structurally novel bicyclic products, confirmed through X-ray crystallography and comparative Hirshfeld surface analysis. This study not only contributes to the knowledge of structural chemistry but also opens up possibilities for the design of novel compounds with specific properties (Naghiyev, Cisterna, Khalilov, Maharramov, Askerov, Asadov, Mamedov, Salmanli, Cárdenas, & Brito, 2020).